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Compound of Interest

Compound Name: Lysopine

Cat. No.: B1675799

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular characteristics of
lysopine, a key opine involved in the interaction between Agrobacterium tumefaciens and host
plants. The document details its chemical formula and molecular weight, outlines its
biosynthetic pathway, and presents generalized experimental protocols for its extraction and
analysis.

Core Molecular Data

The fundamental molecular properties of lysopine are summarized below. This data is
essential for a range of applications, from mass spectrometry analysis to the preparation of
standardized solutions.

Property Value Source(s)
Molecular Formula CoH1sN204 [1112]131[4]
Molecular Weight 218.25 g/mol [1112114]
Exact Mass 218.1267 u [1]

(2S)-2-[(1R)-1-
IUPAC Name carboxyethylamino]-6- [4]
aminohexanoic acid
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Lysopine Biosynthesis Pathway

Lysopine is synthesized in plant cells transformed by Agrobacterium tumefaciens. The
bacterium transfers a segment of its Ti plasmid, known as T-DNA, into the plant genome. This
T-DNA carries the gene for lysopine dehydrogenase (LOD), the enzyme responsible for
lysopine synthesis. The biosynthesis is a reductive condensation reaction between L-lysine

and pyruvate.[5]
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Sample Collection
(e.g., Crown Gall Tumor Tissue)

'

Homogenization
(e.g., in liquid nitrogen)

l

Extraction
(e.g., with aqueous buffer or methanol)

'

Clarification
(Centrifugation/Filtration)

l

Optional: Purification/Concentration
(e.g., Solid Phase Extraction)

l

Analysis
(TLC or HPLC)

l

Detection & Quantification

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1675799?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. L-Lysopine | C9H18N204 | CID 3325403 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. Lysopine | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]
¢ 3. Showing Compound L-Lysopine (FDB011778) - FooDB [foodb.ca]

e 4. N2-((1R)-1-Carboxyethyl)-L-lysine | COH18N204 | CID 193187 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 5. D-lysopine dehydrogenase - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [In-Depth Technical Guide to Lysopine: Molecular
Properties and Experimental Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675799#lysopine-molecular-formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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